Ethyl 4-Allyl-4-piperidinecarboxylate
Overview
Description
Ethyl 4-Allyl-4-piperidinecarboxylate is a chemical compound with the molecular formula C11H19NO2 . It is a derivative of piperidine, a heterocyclic organic compound . This compound is often used as a building block and reagent in synthesizing organic compounds, including medicinal products .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms . Attached to this ring is an ethyl ester group and an allyl group . The InChI code for this compound is 1S/C11H19NO2.ClH/c1-3-5-11(10(13)14-4-2)6-8-12-9-7-11;/h3,12H,1,4-9H2,2H3;1H .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 233.74 . The compound should be stored in an inert atmosphere at room temperature .Safety and Hazards
Ethyl 4-Allyl-4-piperidinecarboxylate is classified as a combustible liquid. It can cause skin irritation and serious eye irritation . Safety measures include keeping away from flames and hot surfaces, washing hands and face thoroughly after handling, and wearing protective gloves and eye protection .
Future Directions
While specific future directions for Ethyl 4-Allyl-4-piperidinecarboxylate are not available, the piperidine nucleus is a pivotal cornerstone in the production of drugs . Piperidine derivatives are being utilized in different therapeutic applications, indicating a promising future for the development of new drugs .
Mechanism of Action
Target of Action
Ethyl 4-Allyl-4-piperidinecarboxylate primarily targets Nitric oxide synthase, inducible and Nitric oxide synthase, endothelial . These enzymes play a crucial role in the production of nitric oxide, a key signaling molecule involved in various physiological processes.
Mode of Action
It is believed to interact with its targets, potentially influencing the production of nitric oxide
Biochemical Pathways
Given its targets, it may influence pathways related to nitric oxide production and signaling . The downstream effects of these changes could be wide-ranging, impacting numerous physiological processes.
Result of Action
Given its potential influence on nitric oxide production, it may have broad effects on cellular signaling and function . .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets . .
Properties
IUPAC Name |
ethyl 4-prop-2-enylpiperidine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c1-3-5-11(10(13)14-4-2)6-8-12-9-7-11/h3,12H,1,4-9H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROYXOEDYIVTQDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCNCC1)CC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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